Cas no 61210-21-7 (7-Cyano-7-deazaguanosine)

7-Cyano-7-deazaguanosine structure
7-Cyano-7-deazaguanosine structure
Product Name:7-Cyano-7-deazaguanosine
CAS No:61210-21-7
MF:C12H13N5O5
MW:307.262121915817
CID:2063133
PubChem ID:135506574
Update Time:2025-04-21

7-Cyano-7-deazaguanosine Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-4,7-dihydro-4-oxo-7beta-D-ribofuranosyl-1H-pyrrolo[2,3-d]pyrimidin-5-carbonitrile
    • 2-amino-7-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-oxo-3H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
    • 2-amino-7-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-4-oxo-3H,4H,7H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
    • F12750
    • 7-Cyano-7-deazaguanosine
    • SCHEMBL1740288
    • DA-70346
    • 61210-21-7
    • 2-Amino-7-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-4-oxo-4,7-dihydro-3H-pyrrolo[2,3-d]pyrimidine-5-carbonitrile
    • FC144696
    • Inchi: 1S/C12H13N5O5/c13-1-4-2-17(9-6(4)10(21)16-12(14)15-9)11-8(20)7(19)5(3-18)22-11/h2,5,7-8,11,18-20H,3H2,(H3,14,15,16,21)/t5-,7-,8-,11-/m1/s1
    • InChI Key: BIRQNXWAXWLATA-IOSLPCCCSA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=C(C#N)C2C(NC(N)=NC1=2)=O)O)O

Computed Properties

  • Exact Mass: 307.09166853g/mol
  • Monoisotopic Mass: 307.09166853g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 2
  • Complexity: 559
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.7
  • Topological Polar Surface Area: 166Ų

7-Cyano-7-deazaguanosine Pricemore >>

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